Cas no 868-36-0 (2-bromo-1,1-dimethoxybutane)

2-Bromo-1,1-dimethoxybutane is a brominated acetal compound commonly used as an intermediate in organic synthesis. Its structure features a reactive bromine substituent, making it a valuable reagent for nucleophilic substitution reactions, particularly in the preparation of more complex molecules. The dimethoxy groups enhance stability while maintaining reactivity under controlled conditions. This compound is particularly useful in pharmaceutical and agrochemical research, where selective functionalization is required. Its liquid state at room temperature facilitates handling and precise dosing in laboratory settings. Proper storage under inert conditions is recommended to preserve its reactivity and prevent degradation.

2-bromo-1,1-dimethoxybutane structure

Product Name:2-bromo-1,1-dimethoxybutane

CAS No:868-36-0

MF:C₆H₁₃BrO₂

MW:197.070221662521

MDL:MFCD19707392

CID:660427

PubChem ID:11106292

Update Time:2025-10-29

2-bromo-1,1-dimethoxybutane Chemical and Physical Properties

Names and Identifiers

- Butane, 2-bromo-1,1-dimethoxy-
- 2-bromo-1,1-dimethoxybutane
- SCHEMBL6180838
- EN300-248255
- 2-bromo-1,1-dimethoxy-butane
- 868-36-0
- DTXSID30455387
- MDL： MFCD19707392
- Inchi： 1S/C6H13BrO2/c1-4-5(7)6(8-2)9-3/h5-6H,4H2,1-3H3
- InChI Key： OXJUWNGIXKTRMK-UHFFFAOYSA-N
- SMILES： BrC(CC)C(OC)OC

Computed Properties

Exact Mass: 196.00989g/mol
Monoisotopic Mass: 196.00989g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 4
Complexity: 64.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 18.5Å²

2-bromo-1,1-dimethoxybutane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-248255-0.05g	2-bromo-1,1-dimethoxybutane	868-36-0	95%	0.05g	$174.0	2024-06-19
Enamine	EN300-248255-0.1g	2-bromo-1,1-dimethoxybutane	868-36-0	95%	0.1g	$257.0	2024-06-19
Enamine	EN300-248255-0.25g	2-bromo-1,1-dimethoxybutane	868-36-0	95%	0.25g	$367.0	2024-06-19
Enamine	EN300-248255-0.5g	2-bromo-1,1-dimethoxybutane	868-36-0	95%	0.5g	$579.0	2024-06-19
Enamine	EN300-248255-1.0g	2-bromo-1,1-dimethoxybutane	868-36-0	95%	1.0g	$743.0	2024-06-19
Enamine	EN300-248255-2.5g	2-bromo-1,1-dimethoxybutane	868-36-0	95%	2.5g	$1454.0	2024-06-19
Enamine	EN300-248255-5.0g	2-bromo-1,1-dimethoxybutane	868-36-0	95%	5.0g	$2152.0	2024-06-19
Enamine	EN300-248255-10.0g	2-bromo-1,1-dimethoxybutane	868-36-0	95%	10.0g	$3191.0	2024-06-19
Enamine	EN300-248255-1g	2-bromo-1,1-dimethoxybutane	868-36-0	95%	1g	$743.0	2023-09-15
Enamine	EN300-248255-5g	2-bromo-1,1-dimethoxybutane	868-36-0	95%	5g	$2152.0	2023-09-15